Cas no 2227647-60-9 ((2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol
• CAS No: 2227647-60-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5927207
• PubChem ID: 96734222
• Update Time: 2025-06-12

(2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol
• EN300-1819393
• 2227647-60-9

• Inchi： 1S/C7H11N3O/c1-5-2-10-7(3-9-5)6(8)4-11/h2-3,6,11H,4,8H2,1H3/t6-/m1/s1
• InChI Key： VCMAAZQLSIBVCI-ZCFIWIBFSA-N
• SMILES： OC[C@H](C1C=NC(C)=CN=1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72Ų

Additional information on (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol

Comprehensive Overview of (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol (CAS No. 2227647-60-9)

(2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol, with the CAS number 2227647-60-9, is a chiral amino alcohol derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a 5-methylpyrazine ring, which is a key structural motif in many bioactive molecules. The (2S) configuration indicates its stereochemistry, which is crucial for its biological activity and interaction with enzymes or receptors. Researchers are particularly interested in this compound due to its potential applications in drug discovery and development, especially in the design of small molecule inhibitors and chiral auxiliaries.

The synthesis of (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol often involves asymmetric catalysis or resolution techniques to achieve high enantiomeric purity. This is critical because the stereochemical purity of such compounds can significantly impact their efficacy and safety profiles. Recent advancements in green chemistry have also explored sustainable methods for producing this compound, aligning with the growing demand for environmentally friendly synthesis in the pharmaceutical industry. The compound's pyrazine core is known for its role in enhancing drug-like properties, such as solubility and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In the context of current research trends, (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol is being investigated for its potential role in targeted therapies. For instance, its structural features make it a candidate for modulating protein-protein interactions (PPIs), which are increasingly recognized as important targets in diseases like cancer and neurodegenerative disorders. Additionally, the compound's amino alcohol functionality is reminiscent of motifs found in natural products, which often serve as inspiration for new drug leads. This connection to natural product-inspired drug discovery is a hot topic in the scientific community, as it combines the benefits of evolutionary optimization with modern synthetic techniques.

From a computational chemistry perspective, (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict how the compound might interact with biological targets, guiding experimental efforts and reducing the time and cost associated with drug development. The integration of artificial intelligence (AI) in these computational methods has further accelerated the exploration of this compound's potential, addressing common search queries like "AI in drug discovery" and "computational drug design."

The analytical characterization of (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability, which are essential for regulatory compliance and reproducibility in research. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has also highlighted the importance of robust analytical methods for compounds like this one.

In summary, (2S)-2-amino-2-(5-methylpyrazin-2-yl)ethan-1-ol (CAS No. 2227647-60-9) represents a promising candidate for various applications in drug discovery and development. Its unique structural features, combined with the growing interest in chiral building blocks and sustainable synthesis, position it as a compound of significant scientific and commercial interest. As research continues to uncover its potential, this molecule is likely to remain a focal point in the quest for innovative therapeutic solutions.